Cas no 2172199-39-0 (2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172199-39-0
• MF: C₁₃H₂₀N₂O₄S
• MW: 300.373902320862
• CID: 5875128
• PubChem ID: 165804576
• Update Time: 2025-06-29

2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• 2172199-39-0
• 2-{[(tert-butoxy)carbonyl]amino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• EN300-1458464

• Inchi： 1S/C13H20N2O4S/c1-7(2)6-8-9(10(16)17)14-11(20-8)15-12(18)19-13(3,4)5/h7H,6H2,1-5H3,(H,16,17)(H,14,15,18)
• InChI Key： FECVJNDKZVSYSS-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C(=O)O)=C1CC(C)C

Computed Properties

• Exact Mass: 300.11437830g/mol
• Monoisotopic Mass: 300.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172199-39-0) and Its Applications in Modern Chemical Biology

2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid, identified by its CAS number 2172199-39-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of protective groups such as the tert-butoxy carbonyl (Boc) moiety and the substitution pattern at the 5-position with a (2-methylpropyl) group contribute to its versatility in synthetic applications.

The thiazole core of this molecule is a crucial pharmacophore, frequently found in numerous bioactive natural products and pharmaceutical agents. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution at the 4-carboxylic acid position enhances the compound's solubility and reactivity, making it an attractive intermediate in drug synthesis. Furthermore, the Boc-protected amino group provides stability during synthetic processes while allowing for selective deprotection when needed.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds with enhanced efficacy and reduced side effects. The (2-methylpropyl) group at the 5-position not only influences the electronic properties of the molecule but also contributes to its binding affinity with biological targets. This substitution pattern has been strategically employed to modulate receptor interactions, thereby improving drug potency.

One of the most compelling aspects of CAS No. 2172199-39-0 is its utility as a building block in medicinal chemistry. Researchers have leveraged this compound to design new inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, thiazole derivatives have shown promise in inhibiting kinases and proteases that play pivotal roles in tumor progression. The structural features of this compound allow for fine-tuning of pharmacokinetic properties, including bioavailability and metabolic stability.

The Boc-amino group is particularly valuable in peptide coupling reactions, where it serves as a temporary protecting group to prevent unwanted side reactions. This functionality has been exploited in the synthesis of peptidomimetics, which mimic natural peptides but offer improved pharmacological profiles. The combination of these features makes 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid a versatile tool for medicinal chemists seeking to develop next-generation therapeutics.

Recent advances in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular docking studies have revealed that small changes in the substitution pattern can significantly alter binding affinity to target proteins. This underscores the importance of carefully designing derivatives based on compounds like CAS No. 2172199-39-0 to optimize drug-like properties.

The pharmaceutical industry has also shown interest in thiazole derivatives for their potential antimicrobial applications. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to explore novel chemical scaffolds. The unique electronic distribution within the thiazole ring allows for interactions with bacterial enzymes and cell wall components, offering a mechanism for combating resistant strains.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2172199-39-0) represents a promising candidate for further exploration in chemical biology and drug discovery. Its structural features enable diverse applications, from serving as an intermediate in synthetic chemistry to acting as a precursor for biologically active molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play an increasingly critical role in developing innovative treatments for various diseases.